4-Amino-N,1-diethyl-N-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-N,2-diethyl-N-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H16N4O/c1-4-12(3)9(14)8-7(10)6-11-13(8)5-2/h6H,4-5,10H2,1-3H3
• InChI Key: GGRIINPENHJEAP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)N)C(=O)N(C)CC
• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol

Description

4-Amino-N,1-diethyl-N-methyl-1H-pyrazole-5-carboxamide, commonly known as ADMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ADMP is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ADMP is not fully understood. However, it has been suggested that ADMP may inhibit the activity of enzymes involved in the inflammatory response and tumor growth. In addition, ADMP may interact with cell membranes, leading to changes in cellular function.
Biochemical and Physiological Effects:
ADMP has been shown to have anti-inflammatory and anti-tumor effects in vitro and in vivo. In addition, ADMP has been shown to inhibit the growth of certain cancer cell lines. However, the exact biochemical and physiological effects of ADMP are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using ADMP in lab experiments is its potential as a drug delivery system. In addition, ADMP has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for further study in these areas. However, one limitation of using ADMP in lab experiments is its low yield, which may make it difficult to obtain sufficient quantities for certain experiments.

Future Directions

There are several potential future directions for the study of ADMP. One direction is the further study of its anti-inflammatory and anti-tumor properties, with the goal of developing new drugs for the treatment of inflammatory diseases and cancer. Another direction is the study of its potential use as a drug delivery system, with the goal of improving the delivery of existing drugs. Finally, the study of ADMP's potential use as a pesticide and in the synthesis of other chemical compounds may also be an area of future research.

Synthesis Methods

ADMP has been synthesized using various methods, including the reaction of 4-amino-1,2,3-triazole with ethyl acetoacetate, followed by the reaction with methyl iodide and hydrazine hydrate. Another method involves the reaction of 4-amino-1,2,3-triazole with ethyl acetoacetate, followed by the reaction with diethyl sulfate and hydrazine hydrate. The yield of ADMP using these methods ranges from 40-60%.

Scientific Research Applications

ADMP has been studied for its potential applications in various fields. In the field of medicine, ADMP has been shown to have anti-inflammatory and anti-tumor properties. In addition, ADMP has been studied for its potential use as a drug delivery system. In the field of agriculture, ADMP has been studied for its potential use as a pesticide. ADMP has also been studied for its potential use in the synthesis of other chemical compounds.